Cas no 141433-62-7 (4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1))

4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1) structure
141433-62-7 structure
Product Name:4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1)
CAS No:141433-62-7
MF:C24H24Cl2N2O
MW:427.366164207459
CID:220210
PubChem ID:178572
Update Time:2025-04-19

4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1)
    • 1-benzyl-4-(1-benzylpyridin-1-ium-4-yl)pyridin-1-ium,dichloride,hydrate
    • DTXSID10931098
    • 1,1'-Dibenzyl-[4,4'-bipyridine]-1,1'-diium chloride hydrate
    • 1,1'-Dibenzyl-4,4'-bipyridin-1-ium chloride--water (1/2/1)
    • 141433-62-7
    • 4,4'-Bipyridinium, 1,1'-bis(phenylmethyl)-, dichloride, monohydrate
    • AKOS015855093
    • 1,1'-Bis(phenylmethyl)-4,4'-bipyridinium dichloride monohydate
    • Inchi: 1S/C24H22N2.2ClH.H2O/c1-3-7-21(8-4-1)19-25-15-11-23(12-16-25)24-13-17-26(18-14-24)20-22-9-5-2-6-10-22;;;/h1-18H,19-20H2;2*1H;1H2/q+2;;;/p-2
    • InChI Key: DOWRDMMCSCRNJC-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].O.[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 403.95456
  • Monoisotopic Mass: 426.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų

Experimental Properties

  • PSA: 39.26
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